Cas no 24517-64-4 (2-aminopyridine-3-carbonitrile)

• Product Name: 2-aminopyridine-3-carbonitrile
• CAS No: 24517-64-4
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD00128867
• CID: 52526
• PubChem ID: 160870927
• Update Time: 2025-10-31

2-aminopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyanopyridine
• 2-Aminonicotinonitrile
• 3-Cyano-2-pyridinamine
• 2-Amino-3-pyridinecarbonitrile
• 2-aminopyridine-3-carbonitrile
• 2-Amino-pyridine-3-carbonitrile
• 3-Cyanopyridin-2-amine
• aminonicotinonitrile
• Z295203364
• 2-Amino-nicotinonitrile
• AF-399/40963073
• EN300-40501
• AC-9142
• 2-aminonicotine nitrile
• YYXDQRRDNPRJFL-UHFFFAOYSA-N
• W-206898
• MFCD00128867
• FT-0611056
• CHEMBL4585655
• CS-W002395
• AC-24939
• 3-Pyridinecarbonitrile, 2-amino-
• 24517-64-4
• AKOS000188524
• 2-Amino 3-Cyano Pyridine
• SY012208
• 3-CYANOPYRIDINE-2-AMINE
• A5042
• FT-0648101
• 2-amino-3-pyridine-carbonitrile
• DTXSID80355929
• SCHEMBL164772
• AB03606
• 2-Amino-3-pyridinecarbonitrile, 97%
• PS-6095
• AM20070257
• DTXCID50306988
• 2-Aminonicotinonitrile; 2-Amino-3-cyanopyridine; 2-Aminonicotinonitrile; 3-Cyanopyridin-2-amine; 3-Cyanopyridin-2-ylamine
• DB-031044
• DB-046473
• STL510977
• A2443
• BBL100019

• MDL： MFCD00128867
• Inchi： 1S/C6H5N3/c7-4-5-2-1-3-9-6(5)8/h1-3H,(H2,8,9)
• InChI Key： YYXDQRRDNPRJFL-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#N)C=1N
• BRN： 115612

Computed Properties

• Exact Mass: 119.04800
• Monoisotopic Mass: 119.048347
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 62.7

Experimental Properties

• Color/Form: Solid
• Density: 1.23
• Melting Point: 133.0 to 137.0 deg-C
• Boiling Point: 297.6℃ at 760 mmHg
• Flash Point: 133.8℃
• PSA: 62.70000
• LogP: 1.11668
• Solubility: Not determined

2-aminopyridine-3-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Additional information on 2-aminopyridine-3-carbonitrile

Comprehensive Overview of 2-Aminopyridine-3-carbonitrile (CAS No. 24517-64-4): Properties, Applications, and Industry Insights

2-Aminopyridine-3-carbonitrile (CAS No. 24517-64-4) is a versatile organic compound with significant applications in pharmaceutical research, agrochemical development, and material science. This heterocyclic compound, featuring an amino group and a cyano group on a pyridine backbone, has garnered attention for its unique reactivity and potential in drug discovery. Researchers and manufacturers frequently search for terms like "2-aminopyridine-3-carbonitrile synthesis", "CAS 24517-64-4 applications", and "pyridine derivative uses", reflecting its growing importance in specialty chemicals.

The molecular structure of 2-aminopyridine-3-carbonitrile enables diverse chemical transformations, making it a valuable building block for complex molecules. Recent studies highlight its role in developing kinase inhibitors, a hot topic in cancer research, as evidenced by searches for "aminopyridine carbonitrile in drug design". The compound's electron-withdrawing groups also contribute to its utility in OLED materials, aligning with the booming demand for energy-efficient displays.

From a synthetic chemistry perspective, 24517-64-4 serves as a precursor for fused heterocycles, addressing frequent queries about "nitrogen-containing heterocycle synthesis". Its solubility properties (often searched as "2-aminopyridine-3-carbonitrile solubility") in polar aprotic solvents like DMF and DMSO facilitate various coupling reactions. Industry reports indicate rising demand for this compound in crop protection agents, particularly for developing novel pesticide intermediates with improved environmental profiles.

Quality specifications for CAS 24517-64-4 typically include ≥98% purity (HPLC), with analytical methods like NMR and mass spectrometry being crucial for verification. Safety data shows it requires standard laboratory handling precautions, though it's not classified as hazardous under current regulations. The compound's melting point (often queried as "2-aminopyridine-3-carbonitrile melting range") falls between 180-185°C, a key parameter for process optimization.

Emerging applications include its use in metal-organic frameworks (MOFs) and as a ligand in catalysis, topics trending in materials science forums. Patent analysis reveals increasing filings involving 24517-64-4 for electronic materials and bioconjugation techniques. Sustainable production methods, such as microwave-assisted synthesis of 2-aminopyridine-3-carbonitrile, are gaining traction among green chemistry advocates.

Market analysts project steady growth for pyridine derivatives, driven by pharmaceutical R&D expenditures. The compound's storage stability (commonly searched as "CAS 24517-64-4 shelf life") under nitrogen at -20°C makes it suitable for long-term research programs. Recent publications demonstrate its utility in constructing multi-target therapeutic agents, particularly for neurodegenerative diseases—a trending medical research area.

Technical discussions often focus on regioselective functionalization of 2-aminopyridine-3-carbonitrile, with the C-5 position being most reactive toward electrophiles. This property enables efficient synthesis of diversified compound libraries, crucial for modern drug discovery pipelines. The compound's chromatographic behavior (another frequent search term) shows excellent resolution on reverse-phase columns, facilitating purification.

In conclusion, 2-aminopyridine-3-carbonitrile (CAS No. 24517-64-4) represents a strategically important chemical entity with expanding applications across multiple industries. Its unique structure-activity relationships continue to inspire innovations in medicinal chemistry and advanced materials, positioning it as a compound of enduring scientific and commercial interest.